Cas no 1552245-10-9 (5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• CAS No: 1552245-10-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5843412
• PubChem ID: 57440383
• Update Time: 2025-07-01

5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-(2-propyn-1-ylamino)-
• 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• 5-[(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid
• EN300-1449201
• 1552245-10-9
• SCHEMBL63831
• 5-[(prop-2-yn-1-yl)amino]pyridine-2-carboxylicacid

• Inchi： 1S/C9H8N2O2/c1-2-5-10-7-3-4-8(9(12)13)11-6-7/h1,3-4,6,10H,5H2,(H,12,13)
• InChI Key： JMVODIORUSCGDW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(NCC#C)C=C1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 407.5±40.0 °C(Predicted)
• pka: 1.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

Introduction to 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic Acid (CAS No. 1552245-10-9)

5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid, with the CAS number 1552245-10-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound features a pyridine core substituted with an amine group at the 5-position and an alkyne group at the 2-position, making it a versatile scaffold for drug discovery and development.

The molecular structure of 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid consists of a six-membered aromatic ring containing nitrogen, connected to an amine functional group (-NH₂) and a propargyl group (-C≡CH). This unique arrangement provides multiple sites for chemical modification, enabling the synthesis of various derivatives with tailored biological activities. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its reactivity and interaction with biological targets.

In recent years, 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid has garnered attention in the development of novel therapeutic agents. Its structural features make it a promising candidate for targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The alkyne moiety, in particular, has been exploited in click chemistry applications, facilitating the rapid construction of complex molecular architectures.

One of the most compelling aspects of 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing derivatives of this compound that can selectively bind to specific kinase domains, researchers aim to develop drugs that can modulate these pathways effectively. Preliminary studies have shown that certain analogs exhibit inhibitory activity against tyrosine kinases, which are implicated in cancer progression.

The amine group in 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid also provides a handle for further functionalization, allowing for the attachment of pharmacophores that enhance binding affinity and selectivity. This flexibility has led to the synthesis of numerous derivatives that have been evaluated for their biological activity. For instance, some researchers have explored its potential as an antiviral agent by incorporating nucleoside-like structures into its framework.

Another area where 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid has shown promise is in the development of metal chelating agents. Metal ions such as iron and copper are essential for cellular processes but can be toxic when present in excessive amounts. By designing molecules that can bind to these ions, researchers aim to develop treatments for metal poisoning and to enhance the efficacy of metal-based therapeutics. The alkyne group can be particularly useful in this context, as it can participate in coordination interactions with metal centers.

The synthesis of 5-(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors such as propargyl bromide and 2-amino pyridine carboxylic acid derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

The pharmacological evaluation of 5-(prop-2-ylnaphthalen]-1(3H)-one)-based compounds has revealed several interesting findings. In vitro studies have demonstrated that certain derivatives exhibit potent inhibitory effects on enzymes involved in inflammation and pain signaling. These findings have opened up new avenues for developing drugs that target chronic inflammatory conditions without causing significant side effects.

In conclusion, 5-(prop-yne)-based compounds represent a valuable class of molecules with diverse applications in drug discovery and medicinal chemistry. The unique structural features of these compounds make them suitable for targeting various biological processes and diseases. As research continues to uncover new therapeutic opportunities, compounds like 5-(prop-yne)-pyridine carboxylic acid are likely to play an increasingly important role in the development of next-generation pharmaceuticals.